Cas no 1946822-29-2 (1H-Pyrazole-5-carboxylic acid, 1-(1-naphthalenylmethyl)-3-nitro-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-(1-naphthalenylmethyl)-3-nitro-
• CAS No: 1946822-29-2
• MF: C₁₅H₁₁N₃O₄
• MW: 297.265543222427
• CID: 5182516
• Update Time: 2025-05-26

1H-Pyrazole-5-carboxylic acid, 1-(1-naphthalenylmethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-(1-naphthalenylmethyl)-3-nitro-

• Inchi： 1S/C15H11N3O4/c19-15(20)13-8-14(18(21)22)16-17(13)9-11-6-3-5-10-4-1-2-7-12(10)11/h1-8H,9H2,(H,19,20)
• InChI Key： UFXCKYUNHXHAPE-UHFFFAOYSA-N
• SMILES： N1(CC2=C3C(C=CC=C3)=CC=C2)C(C(O)=O)=CC([N+]([O-])=O)=N1

Additional information on 1H-Pyrazole-5-carboxylic acid, 1-(1-naphthalenylmethyl)-3-nitro-

Comprehensive Overview of 1H-Pyrazole-5-carboxylic acid, 1-(1-naphthalenylmethyl)-3-nitro- (CAS No. 1946822-29-2)

The compound 1H-Pyrazole-5-carboxylic acid, 1-(1-naphthalenylmethyl)-3-nitro- (CAS No. 1946822-29-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrazole core with a naphthalene substituent and a nitro functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's carboxylic acid moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazole-5-carboxylic acid derivatives has surged due to their role in developing small-molecule therapeutics. This compound aligns with trends in precision medicine and targeted drug delivery, addressing common search queries such as "novel pyrazole-based drugs" or "nitro-substituted heterocycles in medicine." Its naphthalene component also ties into studies on polyaromatic hydrocarbons (PAHs), a hot topic in environmental and materials science.

From a synthetic chemistry perspective, CAS No. 1946822-29-2 exemplifies the growing interest in multifunctional building blocks. Its nitro group offers opportunities for reduction or substitution reactions, while the carboxylic acid allows for esterification or amide coupling—key steps in creating bioconjugates or pro-drugs. These features resonate with frequent searches like "pyrazole carboxylic acid applications" or "naphthalene-modified drug design."

The compound's physicochemical properties, including solubility and stability, are critical for formulation scientists. Discussions around "improving bioavailability of nitro-heterocycles" or "solubility enhancement strategies" often reference such molecules. Additionally, its potential as a fluorescence probe precursor—due to the naphthalene scaffold—has sparked interest in diagnostic imaging, linking to trending topics like "molecular imaging agents."

Regulatory and safety profiles of 1H-Pyrazole-5-carboxylic acid, 1-(1-naphthalenylmethyl)-3-nitro- are also frequently queried. While not classified as hazardous under standard guidelines, proper handling protocols align with broader industry searches for "safe handling of nitroaromatics" and "lab-scale synthesis best practices." This underscores its relevance in green chemistry initiatives.

In conclusion, CAS No. 1946822-29-2 represents a convergence of medicinal chemistry, materials science, and synthetic innovation. Its adaptability to address challenges in drug development and functional materials ensures its continued prominence in research pipelines worldwide.